Cas no 1805142-81-7 (5-Bromo-3-(trifluoromethyl)picolinamide)

• Product Name: 5-Bromo-3-(trifluoromethyl)picolinamide
• CAS No: 1805142-81-7
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• CID: 4802995
• Update Time: 2025-05-27

5-Bromo-3-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(trifluoromethyl)picolinamide

• Inchi： 1S/C7H4BrF3N2O/c8-3-1-4(7(9,10)11)5(6(12)14)13-2-3/h1-2H,(H2,12,14)
• InChI Key： AQSPCIDSXHWPCZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(N)=O)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 5-Bromo-3-(trifluoromethyl)picolinamide

Comprehensive Overview of 5-Bromo-3-(trifluoromethyl)picolinamide (CAS No. 1805142-81-7)

5-Bromo-3-(trifluoromethyl)picolinamide (CAS No. 1805142-81-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This picolinamide derivative is characterized by its unique molecular structure, featuring a bromine substituent and a trifluoromethyl group, which contribute to its reactivity and potential applications. The compound's CAS number serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for halogenated picolinamides like 5-Bromo-3-(trifluoromethyl)picolinamide has surged due to their versatility in drug discovery and crop protection. The trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry discussions. Researchers are actively exploring its role in designing next-generation small-molecule inhibitors, aligning with trends in targeted therapy and precision medicine.

The synthesis of 5-Bromo-3-(trifluoromethyl)picolinamide typically involves multi-step reactions, including halogenation and amide coupling, which are frequently searched topics in organic synthesis databases. Its molecular weight and logP value make it suitable for high-throughput screening (HTS), a technique widely discussed in AI-driven drug discovery forums. This compound's X-ray crystallography data (where available) further supports its use in structure-activity relationship (SAR) studies.

From an industrial perspective, 5-Bromo-3-(trifluoromethyl)picolinamide is often referenced in patents related to heterocyclic building blocks. Its thermal stability and solubility profile are key considerations for process chemistry optimization—a subject of growing interest in green chemistry initiatives. The compound's NMR spectra and HPLC purity data are frequently requested by quality control laboratories, reflecting its importance in GMP-compliant production.

Environmental and safety studies of 5-Bromo-3-(trifluoromethyl)picolinamide are emerging topics in regulatory science. While not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicological profile are being investigated to align with sustainable chemistry principles. These aspects resonate with the increasing public interest in eco-friendly pharmaceuticals and green synthesis methods.

In analytical chemistry, advanced techniques like LC-MS and GC-MS are employed to characterize 5-Bromo-3-(trifluoromethyl)picolinamide, addressing common queries about impurity profiling and isomeric purity. The compound's chromatographic behavior is often compared to related pyridine derivatives in method development discussions. Such data is invaluable for laboratories implementing ICH Q3D elemental impurity guidelines.

The commercial availability of 5-Bromo-3-(trifluoromethyl)picolinamide through specialty chemical suppliers has expanded its accessibility for academic and industrial researchers. Its custom synthesis options and scale-up feasibility are frequently discussed in contract manufacturing circles. The compound's pricing trends are monitored alongside other fluorinated intermediates, reflecting market dynamics in fine chemicals trade.

Future research directions for 5-Bromo-3-(trifluoromethyl)picolinamide may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalysis—areas gaining traction in materials science publications. The compound's electronic properties could also position it as a candidate for organic electronics applications, connecting to trending searches about flexible semiconductors and molecular electronics.